2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine

• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-methyl-3H-imidazo[4,5-h]quinolin-5-amine
• InChI: InChI=1S/C11H10N4/c1-6-14-9-5-8(12)7-3-2-4-13-10(7)11(9)15-6/h2-5H,12H2,1H3,(H,14,15)
• InChI Key: HXIODEFJNWFHCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C3=C2N=CC=C3)N

Description

2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine is a heterocyclic compound that features both imidazole and quinoline moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine typically involves multi-step processes. One common method includes the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize continuous flow reactors and automated systems to maintain consistent reaction conditions and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the quinoline or imidazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including infections and cancer.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. For instance, it may inhibit certain kinases or activate transcription factors, leading to altered gene expression and cellular responses .

Comparison with Similar Compounds

Similar Compounds

2-Amino-3-methylimidazo[4,5-f]quinoline: Known for its genotoxic properties and potential carcinogenicity.

1H-Imidazo[4,5-c]quinolin-4-amine: Another compound with similar structural features but different biological activities.

Uniqueness

2-Methyl-1H-imidazo[4,5-h]quinolin-5-amine stands out due to its unique combination of imidazole and quinoline rings, which confer distinct chemical and biological properties.